Cas no 918484-97-6 (1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)-)
918484-97-6 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)-
CAS No:918484-97-6
MF:C9H8N6O2
MW:232.198820114136
CID:774810
PubChem ID:57642787
Update Time:2025-04-19
1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)-
- 2-[3-(azidomethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
- [3-(Azidomethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
- 918484-97-6
- DTXSID40727406
-
- Inchi: 1S/C9H8N6O2/c10-14-12-4-7-6-2-1-3-11-9(6)15(13-7)5-8(16)17/h1-3H,4-5H2,(H,16,17)
- InChI Key: IAKUERNAMQFZMG-UHFFFAOYSA-N
- SMILES: OC(CN1C2C(=CC=CN=2)C(CN=[N+]=[N-])=N1)=O
Computed Properties
- Exact Mass: 232.07087352g/mol
- Monoisotopic Mass: 232.07087352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 82.4Ų
1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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